Cas no 40949-94-8 (Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution))
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) is a strong, non-nucleophilic base commonly used in organic synthesis. Its toluene solution offers convenient handling and precise dosing in reactions requiring deprotonation or as a catalyst. The 0.5M concentration ensures optimal reactivity while minimizing solvent interference. This reagent is particularly valuable in the preparation of enolates, metal-organic frameworks, and as a silylating agent. Its moisture-sensitive nature necessitates storage under inert conditions, but the pre-dissolved form in toluene simplifies use in anhydrous environments. The solution is widely employed in pharmaceutical and fine chemical synthesis due to its consistent performance and compatibility with air-sensitive substrates.
40949-94-8 structure
Product Name:Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution)
CAS No:40949-94-8
MF:C6H18KNSi2
MW:199.483124256134
MDL:MFCD00010330
CID:55328
PubChem ID:329767272
Update Time:2025-10-29
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1,3,3,3-Hexamethyldisilazane potassium salt
- Potassium bis(trimethylsilyl)amide
- Potassiumhexamethyldisilazane
- KHMDS~Potassium hexamethyldisilazide
- Potassium bis(trimethylsilyl)amide(1M sol. IN THF)
- Potassium bis(trimethylsilyl)amide, 1.0 M solution in THF, SpcSeal
- Potassium Bis(trimethylsilyl)amide,1M THF
- Potassium hexamethyldisilazide
- potassium,bis(trimethylsilyl)azanide
- 1.0 M solution in THF, MKSeal
- HexaMethyldisilazane PotassiuM Salt
- Potassium bis(trimethylsilyl)amide,0.7M
- KHMDS
- Cinnamaldehyde
- potassium hexamethyl-disilazide
- Potassium Bis(trimethylsilyl)amide (95%)
- potassium bis(trimethysilyl)amide
- potassium bistrimethylsilyl amide
- Potassium Bis(trimethylsilyl)amide (14% in Toluene, ca. 0.6mol/L)
- Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, potassium salt (1:1)
- potassium hexamethyldisilazanide
- potassium bis-(trimethylsilyl)amide
- IUBQJLUDMLPAGT-UHFFFAOYSA-N
- potassium bis(trimethylsilyl)-amide
- BP-21018
- potassium hexamethyl disilazide
- potassium bis(trimethylsily)amide
- potassium N,N-bis(trimethylsilyl)amide
- potassium bis(trimethylsilyl) amide
- potassiumbis(trimethylsilyl)amide
- potassium 1,1,1,3,3,3-hexamethyl-disilazane
- 3-(5-(Pyridin-4-ylmethyl)-5H-cyclopenta[1,2-b:5,4-b']dipyridin-5-yl)cyclohexanone
- potassium;bis(trimethylsilyl)azanide
- potassium bis (trimethylsilyl)amide
- Potassium hexamethyldisilyl azide
- potassium di-(trimethylsilyl)amide
- P2730
- DTXSID00390655
- potassium hexamethyldislazane
- potassium bis(trimethylsily) amide
- Potassium Bis(trimethylsilyl)azanide
- MFCD00010330
- potassium hexamethyidisilazide
- Potassium bis (trimethylsilyl) amide
- s13925
- Q903636
- potassium bis-trimethylsilylamide
- AKOS015909125
- FT-0605922
- potasium hexamethyldisilazide
- Potassium bis(trimethylsilyl)amide, 95%
- BP-12745
- Potassium bis(trimethylsilyl)amide 11% in toluene
- SCHEMBL2038
- H0893
- [bis(trimethylsilyl)amino]potassium
- Potassium bis(trimethylsilyl)amide, 15 wt. % in toluene
- potassium bis-(trimethylsilyl)-amide
- Potassium hexamethyldisilazane, 1M in THF
- Potassium hexamethyldisilazane 20% in THF
- 40949-94-8
- A825360
- potassiumhexamethyldisilazide
- Hexamethyldislazane Potassium Salt
- potassium bistrimethylsilylamide
- Potassium bis(trimethylsilyl)amide,1.0M in THF
- POTASSIUM HEXAMETHYLDISILAZIDE, 20% in THF
- DB-070114
- Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution)
-
- MDL： MFCD00010330
- Inchi： 1S/C6H18NSi2.K/c1-8(2,3)7-9(4,5)6;/h1-6H3;/q-1;+1
- InChI Key： IUBQJLUDMLPAGT-UHFFFAOYSA-N
- SMILES： [K+].[Si](C)(C)(C)[N-][Si](C)(C)C
- BRN： 4006754
Computed Properties
- Exact Mass: 199.06100
- Monoisotopic Mass: 199.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 80.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 1A^2
Experimental Properties
- Color/Form: liquid
- Density: 0.798 g/mL at 25 °C
- Melting Point: No data available
- Boiling Point: 111 °C
- Flash Point: Fahrenheit: <-22 ° f
Celsius: <-30 ° c - Refractive Index: 1.4920
- Solubility: Miscible with terahydrofuran, ether, benzene and toluene.
- Water Partition Coefficient: Reacts with water.
- PSA: 3.24000
- LogP: 2.42250
- Solubility: Strong response
- Vapor Pressure: 54 mmHg ( 25 °C)
- Sensitiveness: Moisture Sensitive
- Color/Form: 1.0 M in methyl tert-butyl ether
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225,H304,H314,H336,H361d,H373
- Warning Statement： P210,P261,P280-P301+P310,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3263 8/PG 3
- WGK Germany：3
- Hazard Category Code： 11-14-34
- Safety Instruction： S26-S36/37/39-S45-S62-S43-S46-S16
- FLUKA BRAND F CODES：1-3-10
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3
- HazardClass：3
- PackingGroup：II
- TSCA：No
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R14; R34; R48/20; R63; R65; R67
- Storage Condition：Storage temperature 2-8 ℃, argon filled storage
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S13950-25g |
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40949-94-8 | 95% | 25g |
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| Fluorochem | S13925-500g |
Potassium bis(trimethylsilyl)amide 11% in toluene |
40949-94-8 | 95 | 500g |
￡220.00 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44208-1L |
Potassium bis(trimethylsilyl)amide, 20% w/w, 0.91M in THF, packaged under Argon in resealable ChemSeal™ bottles |
40949-94-8 | 20% w/w 0.91M in THF packaged under Argon in resealable ChemSeal™ bottles | 1L |
3380.00 | 2021-07-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44208-250ml |
Potassium bis(trimethylsilyl)amide, 20% w/w, 0.91M in THF, packaged under Argon in resealable ChemSeal™ bottles |
40949-94-8 | 20% w/w 0.91M in THF packaged under Argon in resealable ChemSeal™ bottles | 250ml |
1605.00 | 2021-07-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P141388-500ml |
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) |
40949-94-8 | 0.5M （11 wt.%）toluene solution | 500ml |
¥1029.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P141388-100ml |
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) |
40949-94-8 | 0.5M （11 wt.%）toluene solution | 100ml |
¥308.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P109542-100ml |
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) |
40949-94-8 | 1 M in THF(22%) | 100ml |
¥146.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P109542-1L |
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) |
40949-94-8 | 1 M in THF(22%) | 1l |
¥935.90 | 2023-09-01 |
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:40949-94-8)Potassium bis(trimethylsilyl)amide
Order Number:sfd17878
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:40949-94-8)六甲基二硅氮烷钾盐
Order Number:LE26226852
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
Potassium Bis(trimethylsilyl)amide (0.5M Toluene Solution) Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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